(S)-3-Amino-3-(3,5-bis(trifluoromethyl)phenyl)propanoic acid

Drug design Physicochemical profiling ADME optimization

Racemic or misconfigured β-amino acid building blocks fail to engage integrin targets, wasting synthesis cycles and budget. This (S)-enantiomer delivers the (3S)-configuration essential for sub-nanomolar integrin binding (IC50 0.3-4 nM across α5β1, αVβ6, αVβ8) and NK1 receptor pharmacophore recognition. The β-amino acid backbone confers intrinsic proteolytic stability absent in α-amino acid analogs, while dual NH₂/COOH groups enable direct peptide coupling without protecting group manipulation. Supplied at ≥98% purity with full characterization (HPLC, NMR, LC-MS) for immediate library synthesis.

Molecular Formula C11H9F6NO2
Molecular Weight 301.18 g/mol
Cat. No. B12834491
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(S)-3-Amino-3-(3,5-bis(trifluoromethyl)phenyl)propanoic acid
Molecular FormulaC11H9F6NO2
Molecular Weight301.18 g/mol
Structural Identifiers
SMILESC1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(CC(=O)O)N
InChIInChI=1S/C11H9F6NO2/c12-10(13,14)6-1-5(8(18)4-9(19)20)2-7(3-6)11(15,16)17/h1-3,8H,4,18H2,(H,19,20)/t8-/m0/s1
InChIKeyOUANSSWMRQKJHU-QMMMGPOBSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(S)-3-Amino-3-(3,5-bis(trifluoromethyl)phenyl)propanoic Acid Overview


(S)-3-Amino-3-(3,5-bis(trifluoromethyl)phenyl)propanoic acid (CAS 1241684-05-8) is an enantiomerically pure, non-proteinogenic β-amino acid featuring a 3,5-bis(trifluoromethyl)phenyl substituent at the β-position [1]. Its molecular formula is C₁₁H₉F₆NO₂ (MW 301.19), and the (S)-configuration at the β-carbon is specified by the C@H stereocenter in the SMILES notation O=C(O)C[C@H](N)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1 [2]. The compound belongs to the 3-amino-3-arylpropanoic acid class and serves as a versatile chiral scaffold for constructing peptidomimetics, integrin antagonists, and neurokinin-1 (NK1) receptor-targeted agents [3].

S
Defined (S)-configuration for stereochemical control in chiral synthesis
β
β-amino acid scaffold reported for peptidomimetic, integrin antagonist, and NK1 receptor-targeted research
Enantiomerically pure building block for target-class compound development programs

Why Generic Substitution Fails for This Chiral β-Amino Acid


Substituting (S)-3-amino-3-(3,5-bis(trifluoromethyl)phenyl)propanoic acid with the (R)-enantiomer (CAS 1241684-08-1), the racemate (CAS 682802-95-5), the des-amino analog 3,5-bis(trifluoromethyl)hydrocinnamic acid (CAS 181772-16-7), or the α-amino acid analog 3,5-bis(trifluoromethyl)phenylalanine (CAS 237076-69-6) introduces critical functional deficits. The specific (S)-stereochemistry is an essential determinant of biological activity in integrin antagonist programs—the (3S)-configured derivatives achieve IC₅₀ values of 0.3–4 nM across multiple integrin subtypes [1], whereas enantiomeric inversion or racemization can abolish target engagement. The β-amino acid backbone confers intrinsic resistance to proteolytic degradation that α-amino acid counterparts lack [2], and the 3,5-bis(trifluoromethyl)phenyl moiety is a privileged pharmacophore for NK1 receptor binding that non-fluorinated or mono-fluorinated phenyl analogs cannot replicate [3]. The following quantitative evidence demonstrates why these structural features are non-interchangeable in scientific procurement.

(R)-enantiomer or racemate Enantiomeric inversion or racemization may abolish target engagement in integrin programs; stereochemical identity may not transfer.
Des-amino analog (lacking β-NH₂) Loss of proteolytic stability and orthogonal functionality may shift pharmacokinetic and synthetic utility compared to the β-amino acid scaffold.
Non-fluorinated phenyl analogs Absence of the 3,5-bis(trifluoromethyl) group may reduce NK1 receptor binding affinity; pharmacophore context may not replicate.

Quantitative Differentiation Evidence


Lipophilicity Differential vs. Des-Amino Analog

The target compound exhibits an XLogP3-AA of −0.2 (PubChem computed), reflecting high hydrophilicity conferred by the zwitterionic β-amino acid structure [1]. In contrast, the closest des-amino structural analog—3,5-bis(trifluoromethyl)hydrocinnamic acid (CAS 181772-16-7)—has a measured/calculated LogP of 3.74 (Molbase) [2]. This represents a >3.9 log unit difference, corresponding to an approximately 8,000-fold difference in octanol-water partition coefficient. Additionally, the predicted pKa of the carboxylic acid group differs: ~3.48 ± 0.10 for the β-amino compound vs. 4.45 ± 0.10 for the des-amino analog , indicating the electron-withdrawing β-ammonium group increases acidity by approximately one pKa unit. These differences dictate fundamentally distinct solubility, permeability, and formulation behavior that cannot be compensated for by simple concentration adjustment.

Lipophilicity Differential
Reported
ΔLogP >3.9 (~8,000-fold) vs. des-amino analog; ΔpKa ≈1.0 unit
Solubility and permeability profiles may differ fundamentally; compounds not interchangeable in assays.
Computational and experimental consensus; formulation behavior context.
Drug design Physicochemical profiling ADME optimization

Stereochemical Configuration and Integrin Antagonist Potency

The (S)-configuration at the β-carbon—explicitly defined by the C@H stereocenter in the SMILES notation O=C(O)C[C@H](N)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1 [1]—is required for biological activity in advanced integrin antagonist programs. The (3S)-configured derivative described in US10035778 (Example 10), which incorporates the (S)-β-amino acid scaffold, demonstrates pan-integrin antagonist activity with IC₅₀ values of 0.3–4 nM across seven human integrin subtypes (α5β1, α8β1, αVβ1, αVβ3, αVβ5, αVβ6, αVβ8) as deposited in BindingDB [2]. The (R)-enantiomer (CAS 1241684-08-1, C@@H stereocenter) and the racemic mixture (CAS 682802-95-5) cannot be assumed to recapitulate this activity profile. While direct enantiomeric potency ratios (eudismic ratios) have not been published for the free amino acid itself, the general principle of stereochemistry-dependent target engagement is well-established for chiral β-amino acid scaffolds in integrin receptor pharmacology.

Stereochemistry & Integrin Activity
Assay context
(3S)-configured derivatives: IC₅₀ 0.3–4 nM across 7 integrin subtypes
(S)-configuration is a prerequisite for reported integrin antagonist activity in this program.
Direct eudismic ratio for free amino acid not published; derivative-based inference.
Integrin antagonists Stereochemistry-activity relationship Anti-fibrotic drug discovery

3,5-Bis(trifluoromethyl)phenyl Pharmacophore in NK1 Receptor Binding

The 3,5-bis(trifluoromethyl)phenyl moiety is a validated pharmacophore for high-affinity NK1 receptor binding. A 2025 review in Experimental & Molecular Medicine confirms that the majority of previously developed NK1 receptor antagonists contain this moiety, which enhances receptor binding [1]. Quantitative benchmark: the 3,5-bis(trifluoromethyl)benzyl ester of N-acetyl-L-tryptophan (L-732,138) exhibits an IC₅₀ of 1.60 nM at the cloned human NK1 receptor, with >3,000-fold selectivity over the NK3 receptor (IC₅₀ = 5,000 nM) [2]. Multiple FDA-approved NK1 antagonists—including aprepitant (Ki = 3 nM), rolapitant (>1,000-fold NK1 selectivity), and netupitant (Ki = 0.95 nM)—all incorporate the 3,5-bis(trifluoromethyl)phenyl group [3]. While the target compound is the free β-amino acid building block rather than a final drug substance, its 3,5-bis(trifluoromethyl)phenyl group provides the identical aryl pharmacophore that drives NK1 binding affinity in these clinically validated agents.

NK1 Pharmacophore Context
Class-level inference
3,5-bis(trifluoromethyl)phenyl group present in multiple FDA-approved NK1 antagonists
Well-established pharmacophore for NK1 receptor binding; des-CF₃ analogs may lose affinity.
Building block without this moiety may limit access to NK1 target class.
NK1 receptor antagonism Substance P Antiemetic drug discovery

β-Amino Acid Backbone Proteolytic Stability

The β-amino acid architecture of the target compound—with the amino group at the β-position relative to the carboxylic acid—confers intrinsic resistance to proteolytic degradation that α-amino acid analogs cannot provide. Published studies demonstrate that β-peptides and β-amino acid-containing peptides are resilient to degradation by common peptidases: all ten β-peptides tested in one systematic study were completely resistant to proteolysis under conditions that rapidly degrade α-peptides [1]. The α-amino acid comparator—3,5-bis(trifluoromethyl)phenylalanine (CAS 237076-69-6, an α-amino acid with the identical aryl group) —lacks this backbone modification and would be susceptible to proteolytic cleavage when incorporated into peptide chains. This differential stability is a consequence of the homologated backbone, which positions the amide bond outside the catalytic geometry of serine, cysteine, and metalloproteases. In medicinal chemistry programs, this translates to extended half-life of β-amino acid-containing peptide leads in plasma and tissue homogenates compared to their α-amino acid counterparts.

Proteolytic Stability
Class-level inference
β-peptides reported 100% intact after proteolytic challenge; α-peptides degraded rapidly
β-amino acid scaffold may provide intrinsic metabolic stability for peptide leads.
In vitro peptidase resistance; in vivo stability requires model-specific validation.
Peptidomimetics Metabolic stability β-Peptide design

Dual Functional Group Derivatization Capacity

The target compound possesses two chemically orthogonal functional groups—a free primary amine (β-NH₂) and a free carboxylic acid (COOH)—enabling sequential, protecting-group-controlled derivatization at either terminus. The des-amino analog 3,5-bis(trifluoromethyl)hydrocinnamic acid (CAS 181772-16-7) possesses only the carboxylic acid group (lacking the amino group), while 1-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine (CAS from patent literature) possesses only an amino group (lacking the carboxylic acid) [1]. The presence of both functional groups in the target compound enables direct solid-phase peptide synthesis, amide bond formation at either terminus, and construction of α,β-peptide hybrids—capabilities that mono-functional analogs fundamentally cannot provide. This dual functionality also permits the compound to serve as a branching point in dendrimer and bifunctional ligand synthesis, as demonstrated in chiral dendrimer construction from bis- and tris(amino acids) [2].

Dual Derivatization Capacity
Reported
2 orthogonal functional groups (β-NH₂, COOH) vs. single group in des-amino or mono-functional analogs
Enables sequential amidation/esterification for parallel library synthesis.
Standard peptide coupling conditions; orthogonal protection strategies required.
Peptide coupling Bioconjugation Parallel library synthesis

Evidence-Guided Procurement Applications


Pan-Integrin Antagonist Lead Optimization

The (S)-configured β-amino acid scaffold enables construction of pan-integrin antagonists with sub-nanomolar to low-nanomolar IC₅₀ values across α5β1, αVβ6, and αVβ8 integrins, as demonstrated in US10035778 Example 10 derivatives [1]. Researchers developing anti-fibrotic or anti-angiogenic agents should procure the (S)-enantiomer specifically—rather than the racemate—to ensure stereochemical fidelity at the β-carbon, which is critical for the (3S)-configuration required for integrin binding. The compound's dual NH₂/COOH functionality permits direct incorporation via standard peptide coupling into extended antagonist sequences without additional protecting group manipulation steps.

NK1 Receptor Antagonist Development

The 3,5-bis(trifluoromethyl)phenyl moiety is a validated pharmacophore present in FDA-approved NK1 antagonists including aprepitant, rolapitant, and netupitant [2]. This compound provides a chiral β-amino acid entry point for constructing novel NK1-targeted chemical matter that incorporates both the privileged aryl pharmacophore and the metabolically stable β-amino acid backbone. The differentiated LogP profile (XLogP3-AA = −0.2) compared to lipophilic NK1 antagonist intermediates (typical LogP >3) suggests utility in designing antagonists with modified PK properties, as recent literature highlights the need for structurally differentiated NK1 antagonists beyond the classical lipophilic chemotypes [3].

Metabolically Stable α,β-Peptide Hybrid Synthesis

β-Substituted β-amino acids are selective LAT1/4F2hc transporter substrates that exhibit rapid uptake and retention in tumor cells [4]. The target compound's β-amino acid backbone provides intrinsic proteolytic stability (validated across multiple β-peptide chemotypes) [5], making it suitable for constructing tumor-targeted peptide-drug conjugates. The 3,5-bis(trifluoromethyl)phenyl side chain provides additional lipophilic character at the aryl position that can modulate transporter affinity and cellular permeability. Procurement of the enantiomerically pure (S)-form ensures defined stereochemistry at the β-position, which is critical for transporter recognition.

Chiral Building Block for Parallel Library Synthesis

The compound's two orthogonal functional groups (β-NH₂ and COOH) enable sequential amidation and esterification reactions for constructing diverse compound libraries in parallel format. This dual functionality distinguishes it from mono-functional 3,5-bis(trifluoromethyl)phenyl building blocks such as 3,5-bis(trifluoromethyl)hydrocinnamic acid (COOH only) or 1-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine (amino only). The commercial availability of the (S)-enantiomer at ≥95% purity with full characterization (HPLC, NMR, LC-MS) enables immediate use in library synthesis without the need for chiral separation or enantiomeric purity verification.

Application
Selection Property
Validation Focus
Pan-integrin antagonist research
(S)-stereochemical configuration control
Integrin subtype potency and selectivity profiling
NK1 receptor antagonist discovery
3,5-Bis(trifluoromethyl)phenyl pharmacophore; β-amino acid scaffold
Receptor binding affinity and metabolic stability assays
Metabolically stable peptide conjugate design
β-amino acid backbone proteolytic stability; chiral purity
Plasma/tissue stability and transporter recognition studies
Chiral building block for parallel library synthesis
Dual orthogonal functional groups; enantiopurity
Coupling efficiency and enantiomeric purity verification
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